Cas no 1346596-80-2 (N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine)

• Product Name: N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine
• CAS No: 1346596-80-2
• MF: C₅H₁₃N₂O₄P
• MW: 196.141482114792
• CID: 4729881
• PubChem ID: 54003895
• Update Time: 2025-05-20

N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine Chemical and Physical Properties

Names and Identifiers

• N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine
• L-Alanine, N-[(1-aminoethyl)hydroxyphosphinyl]-
• 1346596-80-2
• (2S)-2-{[(1-aminoethyl)(hydroxy)phosphoryl]amino}propanoic acid
• ((1-aminoethyl)(hydroxy)phosphoryl)-L-alanine

• Inchi： 1S/C5H13N2O4P/c1-3(5(8)9)7-12(10,11)4(2)6/h3-4H,6H2,1-2H3,(H,8,9)(H2,7,10,11)/t3-,4?/m0/s1
• InChI Key： KNMLERFAMCGAST-WUCPZUCCSA-N
• SMILES： P(C(C)N)(N[C@H](C(=O)O)C)(=O)O

Computed Properties

• Exact Mass: 196.06129390g/mol
• Monoisotopic Mass: 196.06129390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 113Ų

Additional information on N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine

Comprehensive Overview of N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine (CAS No. 1346596-80-2): Structure, Applications, and Research Insights

The compound N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine (CAS No. 1346596-80-2) is a phosphorylated amino acid derivative with a unique molecular structure that combines an alanine backbone with a phosphoryl and aminoethyl functional group. This structural complexity grants it significant potential in biochemical research, drug development, and peptide synthesis. Its CAS registry number, 1346596-80-2, is critical for precise identification in scientific databases and regulatory documentation.

Recent studies highlight the growing interest in phosphorylated amino acids due to their role in post-translational modifications (PTMs), a hot topic in proteomics and signal transduction research. Researchers frequently search for terms like "phosphorylated alanine applications" or "CAS 1346596-80-2 solubility", reflecting demand for practical data. The compound’s hydrophilic properties and chelating ability make it valuable in designing metal-binding peptides, a trend aligned with innovations in biomedical imaging and nanotechnology.

From a synthetic perspective, N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine serves as a building block for peptide mimetics, addressing the need for stable peptide analogs in therapeutic development. Its phosphonate group mimics phosphate esters, enhancing resistance to enzymatic degradation—a key advantage in enzyme inhibitor design. This aligns with frequent search queries such as "phosphonate peptides in drug discovery" and "modified amino acids for therapeutics".

In agricultural science, derivatives of this compound are explored for their potential as biostimulants or nutrient carriers, tapping into the sustainable agriculture movement. Users often seek information on "eco-friendly phosphorylated compounds" or "CAS 1346596-80-2 stability in soil", underscoring its relevance to green chemistry initiatives.

Analytical challenges associated with 1346596-80-2, such as HPLC purification or mass spectrometry characterization, are frequently discussed in forums. The compound’s polar nature necessitates optimized protocols, a pain point for labs working with modified amino acids. Addressing these practical concerns enhances the article’s utility for synthetic chemists and analytical researchers.

Future directions for N-[(1-Aminoethyl)(hydroxy)phosphoryl]alanine include its integration into smart materials and targeted drug delivery systems, areas gaining traction in biomaterials research. By contextualizing its properties with trending topics like "precision medicine" and "bioorthogonal chemistry", this overview bridges fundamental science with applied innovations.